Cas no 1445596-29-1 (6-Cyclopropylpyridine-2,3-dicarboxylic acid)

• Product Name: 6-Cyclopropylpyridine-2,3-dicarboxylic acid
• CAS No: 1445596-29-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 2193055
• Update Time: 2025-05-19

6-Cyclopropylpyridine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropylpyridine-2,3-dicarboxylic acid
• PVHUHKCZFFHXAT-UHFFFAOYSA-N
• 6-Cyclopropyl-pyridine-2,3-dicarboxylic acid

• Inchi： 1S/C10H9NO4/c12-9(13)6-3-4-7(5-1-2-5)11-8(6)10(14)15/h3-5H,1-2H2,(H,12,13)(H,14,15)
• InChI Key： PVHUHKCZFFHXAT-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=CC(C2CC2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Cyclopropylpyridine-2,3-dicarboxylic acid

Exploring the Versatile Applications of 6-Cyclopropylpyridine-2,3-dicarboxylic acid (CAS No. 1445596-29-1) in Modern Chemistry

6-Cyclopropylpyridine-2,3-dicarboxylic acid (CAS No. 1445596-29-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropyl-substituted pyridine derivative features a unique molecular structure with two carboxylic acid functional groups, making it a valuable building block for synthesizing complex molecules. The presence of both pyridine ring and cyclopropyl moiety contributes to its distinctive chemical properties and broad utility in medicinal chemistry.

Recent trends in drug discovery have highlighted the importance of heterocyclic compounds like 6-Cyclopropylpyridine-2,3-dicarboxylic acid as privileged scaffolds. Pharmaceutical researchers are particularly interested in its potential as a precursor for developing novel kinase inhibitors and anti-inflammatory agents. The compound's rigid molecular framework and multiple functional groups allow for diverse modifications, addressing current challenges in targeted drug design and improving bioavailability of therapeutic candidates.

In material science applications, 6-Cyclopropylpyridine-2,3-dicarboxylic acid demonstrates promising characteristics for constructing metal-organic frameworks (MOFs). Its chelating properties and structural stability make it suitable for developing advanced materials with applications in gas storage, catalysis, and sensors. Researchers are exploring its use in creating luminescent materials for OLED technology, responding to the growing demand for energy-efficient display solutions.

The synthesis and optimization of 6-Cyclopropylpyridine-2,3-dicarboxylic acid derivatives have become a hot topic in green chemistry initiatives. Scientists are developing more sustainable production methods using biocatalysts and flow chemistry techniques, aligning with global efforts to reduce environmental impact in chemical manufacturing. These advancements address frequently searched questions about eco-friendly synthesis of pharmaceutical intermediates and green alternatives for heterocyclic compound production.

Analytical characterization of 6-Cyclopropylpyridine-2,3-dicarboxylic acid typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial data about the compound's purity profile, structural conformation, and physicochemical properties, meeting the pharmaceutical industry's stringent quality requirements. Current research focuses on developing rapid analytical protocols to support high-throughput screening in drug discovery pipelines.

Market analysis indicates growing demand for high-purity 6-Cyclopropylpyridine-2,3-dicarboxylic acid from contract research organizations and academic institutions. The compound's versatility in generating structurally diverse analogs makes it particularly valuable for fragment-based drug discovery programs. Suppliers are responding to this demand by offering customized quantities and purity grades, along with comprehensive technical documentation to support research applications.

From a regulatory perspective, 6-Cyclopropylpyridine-2,3-dicarboxylic acid presents favorable characteristics for pharmaceutical development. Its metabolic stability and predictable degradation pathways simplify safety evaluations, addressing common concerns in preclinical development. Recent publications have highlighted its potential as a core structure for developing next-generation therapeutics with improved target selectivity and reduced off-target effects.

Storage and handling recommendations for 6-Cyclopropylpyridine-2,3-dicarboxylic acid emphasize standard laboratory precautions for organic acids. The compound demonstrates good stability under recommended conditions (typically stored at 2-8°C in airtight containers), making it convenient for research use. Proper material safety data sheets provide detailed guidance on safe handling practices and waste disposal procedures, ensuring compliance with laboratory safety standards.

Future research directions for 6-Cyclopropylpyridine-2,3-dicarboxylic acid include exploring its potential in asymmetric catalysis and as a chiral auxiliary in stereoselective synthesis. The compound's three-dimensional structure offers opportunities for creating enantiomerically pure pharmaceuticals, responding to the industry's growing focus on chiral drug development. Computational chemistry approaches are being employed to predict novel derivatives with enhanced biological activity and improved drug-like properties.

Academic and industrial collaborations are accelerating the development of innovative applications for 6-Cyclopropylpyridine-2,3-dicarboxylic acid. Recent patent literature reveals growing interest in its use for developing antiviral compounds and enzyme modulators. These developments address current global health priorities while demonstrating the compound's versatility across multiple therapeutic areas, from infectious diseases to metabolic disorders.